Cas no 1428348-79-1 (1-methanesulfonyl-4-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}piperazine)

• Product Name: 1-methanesulfonyl-4-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}piperazine
• CAS No: 1428348-79-1
• MF: C₁₂H₁₈N₄O₄S
• MW: 314.360721111298
• CID: 6329565
• PubChem ID: 71789470
• Update Time: 2025-07-17

1-methanesulfonyl-4-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-4-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}piperazine
• 1-METHANESULFONYL-4-{5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-3-CARBONYL}PIPERAZINE
• F6212-0329
• (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone
• CHEMBL3439855
• 1428348-79-1
• AKOS024539275
• 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-(4-methylsulfonylpiperazin-1-yl)methanone
• VU0537165-1

• Inchi： 1S/C12H18N4O4S/c1-21(18,19)15-6-4-14(5-7-15)11(17)10-9-13-16-3-2-8-20-12(10)16/h9H,2-8H2,1H3
• InChI Key： ABRYGPCWZLRMAR-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C(C2C=NN3CCCOC3=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 314.10487624g/mol
• Monoisotopic Mass: 314.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 93.1Ų

Additional information on 1-methanesulfonyl-4-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}piperazine

Comprehensive Overview of 1-Methanesulfonyl-4-{5H,6H,7H-Pyrazolo[3,2-b][1,3]Oxazine-3-Carbonyl}Piperazine (CAS No. 1428348-79-1)

The compound 1-methanesulfonyl-4-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperazine (CAS No. 1428348-79-1) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique molecular structure, combining a pyrazolo[3,2-b][1,3]oxazine core with a piperazine moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to other bioactive molecules targeting signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The compound’s CAS No. 1428348-79-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its methanesulfonyl group enhances solubility and bioavailability, addressing a common challenge in drug development. This aligns with the growing focus on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) properties in modern pharmacology.

The pyrazolo[3,2-b][1,3]oxazine scaffold is a key feature of this compound, known for its versatility in forming hydrogen bonds and interacting with biological targets. This has led to its exploration in neurodegenerative disease research, where modulating protein-protein interactions is critical. Additionally, the piperazine ring contributes to its conformational flexibility, a trait highly valued in GPCR (G-Protein Coupled Receptor) targeting. Such attributes make CAS No. 1428348-79-1 a subject of interest in AI-driven drug design, where computational models predict its binding affinities with high accuracy.

From a synthetic chemistry perspective, the compound’s 1-methanesulfonyl-4-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperazine structure presents intriguing challenges and opportunities. Chemists are optimizing routes to improve yield and purity, leveraging green chemistry principles to reduce environmental impact. This resonates with the broader trend of sustainable synthesis, a hot topic in both academic and industrial circles. The compound’s CAS No. 1428348-79-1 is often cited in patents related to heterocyclic chemistry, underscoring its commercial potential.

In the context of drug repurposing, this molecule is being evaluated for its efficacy in rare diseases, a niche yet rapidly expanding area of research. Its mechanism of action, possibly involving allosteric modulation, is under scrutiny using advanced techniques like cryo-EM and X-ray crystallography. Such studies are frequently highlighted in PubMed and SciFinder queries, reflecting the compound’s interdisciplinary appeal. Furthermore, its logP and pKa values are meticulously documented, aiding in in silico pharmacokinetic modeling.

The rise of preclinical research tools, such as organ-on-a-chip and 3D cell culture, has accelerated the evaluation of CAS No. 1428348-79-1 in complex biological systems. Its potential to cross the blood-brain barrier (BBB) is particularly noteworthy, sparking interest in CNS (Central Nervous System) disorders. This aligns with frequent search queries about neuroprotective agents and blood-brain barrier penetrants, topics dominating recent scientific discourse.

In conclusion, 1-methanesulfonyl-4-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperazine (CAS No. 1428348-79-1) represents a convergence of innovative chemistry and cutting-edge biology. Its multifaceted applications, from kinase inhibition to CNS drug development, position it as a valuable asset in the quest for next-generation therapeutics. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs, supported by robust scientific inquiry and technological advancements.